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Compound of Interest

Compound Name: IMR-1

Cat. No.: B3489926

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the use of IMR-1, a small molecule

inhibitor of the Notch signaling pathway, in in vivo mouse models of cancer. The information

compiled is based on established preclinical studies and is intended to guide researchers in

designing and executing their own in vivo experiments.

Introduction
IMR-1 is a first-in-class small molecule inhibitor that specifically targets the formation of the

Notch transcriptional activation complex. By preventing the recruitment of Mastermind-like 1

(Maml1) to the complex, IMR-1 effectively attenuates Notch target gene transcription.[1]

Dysregulated Notch signaling is implicated in the pathogenesis of various cancers, making it a

compelling therapeutic target. In vivo studies utilizing mouse models are crucial for evaluating

the efficacy and safety of Notch inhibitors like IMR-1. This document outlines the recommended

dosage, administration, and experimental procedures for using IMR-1 in preclinical mouse

models of esophageal adenocarcinoma.
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The following table summarizes the key quantitative parameters for the in vivo administration of

IMR-1 in mouse models based on published data.

Parameter Value Reference

Drug IMR-1 [2]

Dosage 15 mg/kg [2]

Administration Route Intraperitoneal (i.p.) Injection [2]

Frequency Daily N/A

Vehicle
5% DMSO, 40% PEG300, 5%

Tween80, 50% ddH₂O
[2]

Mouse Model

Esophageal Adenocarcinoma

Xenograft (OE19 cells) &

Patient-Derived Xenograft

(PDX)

N/A

Tumor Cell Inoculum 5 x 10⁶ cells N/A

Tumor Volume Monitoring 2-3 times per week [1]

Humane Endpoint (Tumor

Size)

2.0 cm in any direction or 2000

mm³ volume
[3]

Humane Endpoint (Body

Weight)

>20% loss of initial body

weight
[4][5]

Signaling Pathway and Mechanism of Action
IMR-1 functions by disrupting the assembly of the Notch transcriptional activation complex. In

canonical Notch signaling, the intracellular domain of the Notch receptor (NICD) translocates to

the nucleus upon ligand binding and forms a complex with the DNA-binding protein CSL and

the co-activator Maml1. This complex drives the transcription of Notch target genes, such as

Hes1 and HeyL, which are involved in cell proliferation, differentiation, and survival. IMR-1
specifically prevents the recruitment of Maml1 to the NICD-CSL complex, thereby inhibiting the

transcription of these target genes and suppressing tumor growth in Notch-dependent cancers.

[1]
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Caption: IMR-1 inhibits the Notch signaling pathway by preventing Maml1 recruitment.
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Experimental Protocols
IMR-1 Formulation for In Vivo Administration
Materials:

IMR-1 powder (Selleck Chemicals or equivalent)[2]

Dimethyl sulfoxide (DMSO), sterile, cell culture grade

Polyethylene glycol 300 (PEG300), sterile

Tween® 80, sterile

Sterile deionized water (ddH₂O)

Sterile microcentrifuge tubes

Sterile syringes and needles

Procedure:

Prepare a stock solution of IMR-1 in DMSO. For example, to prepare a 25 mg/mL stock,

dissolve 25 mg of IMR-1 in 1 mL of DMSO. Gently vortex to ensure complete dissolution.

To prepare the final injection solution at a concentration of 1.25 mg/mL, follow these steps for

a 1 mL final volume:[2] a. In a sterile microcentrifuge tube, add 400 µL of PEG300. b. Add 50

µL of the 25 mg/mL IMR-1 stock solution in DMSO to the PEG300 and mix thoroughly until

the solution is clear. c. Add 50 µL of Tween® 80 to the mixture and mix until clear. d. Add 500

µL of sterile ddH₂O to bring the final volume to 1 mL. e. Mix the solution gently but

thoroughly. This will result in a final vehicle composition of 5% DMSO, 40% PEG300, 5%

Tween® 80, and 50% ddH₂O.

The final solution should be clear. Use the freshly prepared solution for injection.

Esophageal Adenocarcinoma Xenograft Mouse Model
Materials:
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Immunodeficient mice (e.g., NOD/SCID, NSG, or nude mice), 6-8 weeks old

OE19 human esophageal adenocarcinoma cells

Complete cell culture medium (e.g., RPMI-1640 with 10% FBS and 1% Penicillin-

Streptomycin)

Phosphate-buffered saline (PBS), sterile

Matrigel® Basement Membrane Matrix

Sterile syringes (1 mL) and needles (27-30 gauge)

Calipers

Animal scale

Procedure:

Cell Preparation: Culture OE19 cells in complete medium until they reach 80-90%

confluency. Harvest the cells by trypsinization, wash with PBS, and resuspend in a 1:1

mixture of sterile PBS and Matrigel® at a concentration of 5 x 10⁷ cells/mL. Keep the cell

suspension on ice.

Tumor Cell Implantation: a. Anesthetize the mouse using an appropriate method (e.g.,

isoflurane inhalation). b. Shave and sterilize the right flank of the mouse. c. Subcutaneously

inject 100 µL of the cell suspension (containing 5 x 10⁶ cells) into the flank.

Tumor Growth Monitoring: a. Monitor the mice 2-3 times per week for tumor formation. b.

Once tumors are palpable, measure the tumor dimensions (length and width) using calipers.

c. Calculate the tumor volume using the formula: Volume = (Width² x Length) / 2.[1][3] d.

Monitor the body weight of the mice at each tumor measurement.

Treatment Initiation: Once the average tumor volume reaches a predetermined size (e.g.,

100-200 mm³), randomize the mice into treatment and control groups.

IMR-1 Administration: a. Administer IMR-1 (15 mg/kg) or the vehicle control daily via

intraperitoneal injection. b. Refer to the detailed Intraperitoneal Injection Protocol below.
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Efficacy Evaluation and Humane Endpoints: a. Continue to monitor tumor volume and body

weight 2-3 times per week. b. Euthanize mice if the tumor size exceeds 2.0 cm in any

direction or the tumor volume reaches 2000 mm³, or if there is more than a 20% loss of initial

body weight.[3][4][5] Other signs of distress, such as ulceration of the tumor, lethargy, or

inability to access food and water, also warrant euthanasia. c. At the end of the study,

euthanize all remaining animals and excise the tumors for further analysis (e.g., weight,

histology, gene expression analysis).

Intraperitoneal (i.p.) Injection Protocol
Procedure:

Restrain the mouse securely, for example, by scruffing the neck and back to expose the

abdomen.

Tilt the mouse slightly with its head pointing downwards to allow the abdominal organs to

move away from the injection site.

Identify the injection site in the lower right quadrant of the abdomen, avoiding the midline to

prevent injection into the bladder or cecum.

Insert a 27-gauge needle with the bevel up at a 10-20 degree angle into the peritoneal cavity.

Gently aspirate to ensure the needle has not entered a blood vessel or organ (no fluid should

enter the syringe).

Inject the calculated volume of the IMR-1 formulation or vehicle control slowly.

Withdraw the needle and return the mouse to its cage.

Monitor the mouse for any immediate adverse reactions.

Experimental Workflow Diagram
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Caption: Workflow for in vivo efficacy testing of IMR-1 in a xenograft mouse model.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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